Cas no 2034443-22-4 (3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide)

• Product Name: 3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide
• CAS No: 2034443-22-4
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5351808
• Update Time: 2025-05-20

3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)isoxazole-4-carboxamide
• 3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide

• Inchi： 1S/C19H25N5O2/c1-12-17(13(2)26-23-12)19(25)22-14-7-9-24(10-8-14)18-15-5-3-4-6-16(15)20-11-21-18/h11,14H,3-10H2,1-2H3,(H,22,25)
• InChI Key： YEJOUULSFOXKBK-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NOC=1C)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• XLogP3: 2.7
• Topological Polar Surface Area: 84.2

Additional information on 3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide

3,5-Dimethyl-N-[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)Piperidin-4-yl]-1,2-Oxazole-4-Carboxamide (CAS No. 2034443-22-4)

The compound 3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide, identified by the CAS registry number 2034443-22-4, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of amides and features a unique combination of functional groups and heterocyclic rings. Its structure includes a 1,2-oxazole ring system substituted with a carboxamide group and methyl substituents at positions 3 and 5. The molecule also incorporates a piperidine ring fused with a tetrahydroquinazoline moiety, which adds significant complexity to its architecture.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules. Researchers have focused on optimizing reaction conditions to improve yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times and enhance selectivity in certain steps of the synthesis process.

The structural complexity of this compound makes it an attractive candidate for various applications in drug discovery and materials science. In the pharmaceutical industry, compounds with similar structural motifs have shown potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The presence of the tetrahydroquinazoline ring system is particularly interesting due to its known bioactivity in certain therapeutic areas. Recent studies have highlighted its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The conjugated system within the molecule may contribute to its ability to act as a semiconductor or an electron transport material in organic electronics. Researchers are currently investigating its suitability for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Preliminary results suggest that it exhibits promising charge transport characteristics under specific conditions.

The study of this compound has also led to new insights into stereochemistry and conformational analysis. Advanced computational methods, such as molecular dynamics simulations and density functional theory (DFT), have been employed to understand the molecule's three-dimensional structure and stability. These studies have revealed that certain conformations are more favorable due to steric interactions between the methyl groups and the aromatic rings.

From an analytical standpoint, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. High-resolution mass spectrometry (HRMS) has provided accurate molecular weight measurements, while 1H NMR and 13C NMR spectra have helped elucidate the detailed connectivity of atoms within the molecule.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, standard laboratory precautions should be taken when working with it to ensure proper containment and disposal. Its stability under various environmental conditions has been tested extensively, with results indicating that it remains stable under ambient temperatures and moderate humidity levels.

Looking ahead, ongoing research aims to further explore the biological activity of this compound across different disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Additionally, efforts are being made to scale up its production for preclinical testing using green chemistry principles to minimize waste and energy consumption.

In conclusion, the compound 3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 2034443-22-4) represents a significant advancement in modern organic chemistry. Its unique structure offers diverse opportunities for application in both pharmaceuticals and materials science. As research continues to unfold its full potential, this compound stands as a testament to human ingenuity in designing complex molecules with tailored functionalities.